Cas no 2166998-66-7 (3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid
• CAS No: 2166998-66-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6461300
• PubChem ID: 165601133
• Update Time: 2025-05-19

3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid
• EN300-1587557
• 2166998-66-7

• Inchi： 1S/C11H11NO3/c13-6-8-5-7-3-1-2-4-9(7)12-10(8)11(14)15/h5-6H,1-4H2,(H,14,15)
• InChI Key： ATYKZOLNYASZFM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)C=C2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid

Comprehensive Overview of 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid (CAS No. 2166998-66-7)

3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid (CAS 2166998-66-7) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structure, combining a formyl group and a tetrahydroquinoline scaffold, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for drug discovery and green chemistry solutions.

The compound's CAS number 2166998-66-7 is frequently searched in academic databases and commercial catalogs, reflecting its industrial relevance. Researchers prioritize its carboxylic acid functionality for derivatization, enabling applications in peptide mimetics and metal-organic frameworks (MOFs). With the rise of AI-assisted molecular design, this compound has gained attention for its potential in machine learning-driven drug optimization, addressing challenges like solubility enhancement and target selectivity.

In the context of sustainable synthesis, 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid exemplifies advancements in catalyst-free reactions and microwave-assisted techniques. These methods reduce waste and energy consumption, resonating with the green chemistry movement. Analytical techniques such as HPLC purity analysis and NMR structural confirmation ensure its quality for high-end applications, meeting stringent regulatory standards in GMP-compliant production.

Market trends indicate rising interest in quinoline derivatives for antiviral research, particularly post-pandemic. The compound's formyl group allows selective modifications, making it a candidate for protease inhibitor development. Additionally, its tetrahydroquinoline core is explored in fluorescence probes for biological imaging, a hot topic in diagnostic nanotechnology.

For suppliers and researchers, CAS 2166998-66-7 represents a critical building block in combinatorial chemistry. Its storage stability and compatibility with automated synthesis platforms enhance workflow efficiency. As the industry shifts toward fragment-based drug design, this compound's molecular diversity positions it as a strategic asset for high-throughput screening libraries.

Environmental and safety profiles of 3-formyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid adhere to REACH compliance, with biodegradability studies gaining traction. Its low ecotoxicity supports its use in eco-friendly agrochemicals, addressing global concerns about soil health and food security.

In summary, 2166998-66-7 bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to click chemistry and bioconjugation techniques ensures sustained relevance in innovation-driven sectors, answering key questions about scalable synthesis and functional group compatibility in modern research.